![molecular formula C12H18N2O2 B6238553 2-amino-5-[butyl(methyl)amino]benzoic acid CAS No. 875269-57-1](/img/no-structure.png)
2-amino-5-[butyl(methyl)amino]benzoic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5-[butyl(methyl)amino]benzoic acid involves the reaction of 2-nitro-5-[butyl(methyl)amino]benzoic acid with tin and hydrochloric acid to reduce the nitro group to an amino group, followed by the protection of the amino group with tert-butyloxycarbonyl (BOC) group. The BOC-protected amino group is then deprotected with trifluoroacetic acid (TFA) to yield the final product.", "Starting Materials": [ "2-nitro-5-[butyl(methyl)amino]benzoic acid", "Tin", "Hydrochloric acid", "tert-Butyloxycarbonyl chloride", "Trifluoroacetic acid" ], "Reaction": [ "Reduction of nitro group to amino group using tin and hydrochloric acid", "Protection of amino group with tert-butyloxycarbonyl (BOC) group using BOC chloride", "Deprotection of BOC-protected amino group using trifluoroacetic acid (TFA)" ] } | |
CAS RN |
875269-57-1 |
Product Name |
2-amino-5-[butyl(methyl)amino]benzoic acid |
Molecular Formula |
C12H18N2O2 |
Molecular Weight |
222.3 |
Purity |
95 |
Origin of Product |
United States |
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